298-57-7

Cinnarizine

In Stock

• CAS RN:
• 298-57-7

• Formula:
• C26H28N2

• InChI:
• InChI=1S/C26H28N2/c1-4-11-23(12-5-1)13-10-18-27-19-21-28(22-20-27)26(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-12,14-18,26H,13,19-22H2/b18-10+

• InChIKey:
• DERZBLKQOCDDDZ-JLHYYAGUSA-N

• Selective antagonist of T-type voltage-operated calcium ion channels. Antihistaminergic, antiserotoninergic and antidopaminergic effects in vitro.
  Cinnarizine is a calcium channel inhibitor and histamine H4 receptor antagonist (Ki = 142 nM). It inhibits L- and T-type calcium channels in isolated guinea pig atrial cells in a voltage-dependent manner. Cinnarizine inhibits L-type calcium currents in isolated guinea pig type II vestibular hair cells (IC50 = 1.5 µM). In vivo, cinnarizine (10 mg/kg) inhibits ethanol-induced gastric ulcer formation in rats. Formulations containing cinnarizine have been used in the treatment of nausea and vomiting due to vertigo, Meniere's disease, or chemotherapy.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparati...

N'-methacryloyl-ethylenediamine

• CAS RN:
• 63298-57-7

• Formula:
• C6H12N2O

• InChI:
• InChI=1S/C6H12N2O/c1-5(2)6(9)8-4-3-7/h1,3-4,7H2,2H3,(H,8,9)

• InChIKey:
• RFZRLVGQBIINKQ-UHFFFAOYSA-N

• N'-methacryloyl-ethylenediamine is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.17 g/mol. The purity is usually 95%.